Cas no 1411681-61-2 (4-(3-propoxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(3-propoxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 1411681-61-2
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 6204797
• PubChem ID: 63938644
• Update Time: 2025-07-01

4-(3-propoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-propoxyphenyl)pyrrolidine-3-carboxylic acid
• 1411681-61-2
• AKOS013253787
• EN300-1457515

• Inchi： 1S/C14H19NO3/c1-2-6-18-11-5-3-4-10(7-11)12-8-15-9-13(12)14(16)17/h3-5,7,12-13,15H,2,6,8-9H2,1H3,(H,16,17)
• InChI Key： MIWBQVWDEBFNJD-UHFFFAOYSA-N
• SMILES： OC(C1CNCC1C1C=CC=C(C=1)OCCC)=O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(3-propoxyphenyl)pyrrolidine-3-carboxylic acid

Introduction to 4-(3-propoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 1411681-61-2)

4-(3-propoxyphenyl)pyrrolidine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1411681-61-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyrrolidine core substituted with a 3-propoxyphenyl group and a carboxylic acid functionality, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of these functional groups suggests a versatile scaffold that may interact with various biological targets, making it a valuable candidate for further investigation in drug discovery and development.

The pyrrolidine ring is a common motif in many bioactive molecules, often found in natural products and synthetic drugs. Its cyclic structure provides a rigid framework that can mimic the conformation of certain amino acids, which is particularly relevant for enzyme inhibition and receptor binding. In contrast, the 3-propoxyphenyl moiety introduces hydrophobicity and potential aromatic interactions, which can influence the compound's solubility, bioavailability, and binding affinity. The presence of a carboxylic acid group further enhances its reactivity, allowing for further derivatization and functionalization to tailor its pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 4-(3-propoxyphenyl)pyrrolidine-3-carboxylic acid may exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to inflammation and cancer. For instance, preliminary docking studies have indicated potential interactions with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the compound's structural features may allow it to modulate G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes.

The synthesis of 4-(3-propoxyphenyl)pyrrolidine-3-carboxylic acid presents an interesting challenge due to the need to carefully control regioselectivity and stereochemistry. Traditional synthetic routes often involve multi-step sequences, including nucleophilic substitution reactions, cyclization processes, and protection-deprotection strategies. However, recent innovations in catalytic methods have provided more efficient pathways to construct this core structure. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the propoxyphenyl group with high selectivity, while asymmetric hydrogenation techniques have been used to achieve enantioselective synthesis of the pyrrolidine ring.

In the realm of medicinal chemistry, the exploration of novel scaffolds is crucial for overcoming drug resistance and improving therapeutic outcomes. The structural features of 4-(3-propoxyphenyl)pyrrolidine-3-carboxylic acid make it an attractive candidate for further development as an investigational drug. Its ability to interact with multiple biological targets suggests potential applications in treating complex diseases such as neurodegenerative disorders and autoimmune conditions. Moreover, its carboxylic acid functionality provides opportunities for prodrug design, where it can be converted into esters or amides to enhance bioavailability or targeted delivery.

Preclinical studies are currently underway to evaluate the pharmacological profile of 4-(3-propoxyphenyl)pyrrolidine-3-carboxylic acid. These investigations focus on assessing its potency, selectivity, pharmacokinetics, and safety profiles in animal models. Initial results have shown promising activity in vitro against certain cancer cell lines, where it demonstrated inhibitory effects on proliferation and induced apoptosis. Furthermore, preliminary pharmacokinetic studies indicate moderate oral bioavailability and reasonable tissue distribution, suggesting that it may reach therapeutic levels in vivo.

The development of novel drug candidates is not only dependent on their intrinsic biological activity but also on their compatibility with existing pharmaceutical formulations. The physicochemical properties of 4-(3-propoxyphenyl)pyrrolidine-3-carboxylic acid, such as solubility and stability, must be carefully optimized for formulation into tablets, capsules, or injectables. Advances in biopharmaceutical technology have provided innovative solutions for enhancing solubility through salt formation or prodrug strategies. Additionally, formulation techniques such as micronization or nanotechnology-based delivery systems can improve oral absorption and target-specific delivery.

As research in this area progresses, collaboration between academic institutions and pharmaceutical companies will be essential for translating laboratory findings into clinical applications. The integration of high-throughput screening technologies with artificial intelligence-driven virtual screening has accelerated the identification of promising hits like 4-(3-propoxyphenyl)pyrrolidine-3-carboxylic acid. These computational tools enable rapid assessment of large chemical libraries, identifying molecules with optimal pharmacokinetic profiles and minimal toxicity.

The future prospects for 4-(3-propoxyphenyl)pyrrolidine-3-carboxylic acid are promising, with ongoing research aimed at elucidating its mechanism of action and expanding its therapeutic applications. By leveraging cutting-edge synthetic methodologies and advanced biophysical techniques, scientists are poised to uncover new insights into its biological function and potential clinical utility. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.